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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol

CAS No.: 66719-33-3

Cat. No.: B12647630

Get Quote

Executive Summary
4,6-Dimethyloctan-1-ol (CAS: 66719-33-3) is a branched, saturated primary alcohol belonging

to the class of acyclic terpenoids. Unlike its more common isomers (e.g., 3,7-dimethyloctan-1-ol

or tetrahydrogeraniol), the 4,6-dimethyl substitution pattern imparts unique steric properties and

odor profiles, making it a valuable intermediate in the synthesis of cooling agents, chiral

building blocks, and specialty fragrances.

This compound contains two chiral centers (C4 and C6), resulting in four potential

stereoisomers. It is frequently utilized in the pharmaceutical industry as a scaffold for

assembling complex macrocycles and in the flavor and fragrance (F&F) sector as a precursor

to high-impact sensory agents.

Chemical Identity & Physicochemical Properties[1]
[2][3][4]
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Parameter Data

CAS Registry Number 66719-33-3

IUPAC Name 4,6-Dimethyloctan-1-ol

Synonyms 1-Octanol, 4,6-dimethyl-; 4,6-Dimethyl-1-octanol

Molecular Formula C₁₀H₂₂O

Molecular Weight 158.28 g/mol

SMILES CCC(C)CC(C)CCCO

InChI Key JOWDWXPTKVUHBV-UHFFFAOYSA-N

Physical Properties
Property Value / Description Source/Note

Appearance Colorless to pale yellow liquid Standard State

Boiling Point 213.4°C (estimated) @ 760 mmHg

Density 0.832 ± 0.06 g/cm³ Predicted

Solubility
Insoluble in water; Soluble in

EtOH, Et₂O, CHCl₃
Lipophilic character

LogP ~3.5 Predicted (High Lipophilicity)

Flash Point ~95°C Closed Cup (Est.)

Stereochemistry & Structural Analysis
The molecule possesses two stereogenic centers at positions C4 and C6. This results in two

pairs of enantiomers (four stereoisomers):

(4R, 6R)-4,6-dimethyloctan-1-ol

(4S, 6S)-4,6-dimethyloctan-1-ol

(4R, 6S)-4,6-dimethyloctan-1-ol (meso-like diastereomer set)
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(4S, 6R)-4,6-dimethyloctan-1-ol

In commercial applications (fragrance/industrial), the compound is often supplied as a racemic

mixture of diastereomers unless asymmetric synthesis is employed.

4,6-Dimethyloctan-1-ol
(C10H22O)

Chiral Centers: C4, C6

Syn-Diastereomers
(Pseudo-Meso) Anti-Diastereomers

(4R, 6S)-Isomer (4S, 6R)-Isomer (4R, 6R)-Isomer (4S, 6S)-Isomer

Click to download full resolution via product page

Figure 1: Stereochemical hierarchy of 4,6-dimethyloctan-1-ol showing the relationship

between its four stereoisomers.

Synthesis & Manufacturing Methodologies
Primary Laboratory Synthesis: Catalytic Hydrogenation
The most reliable route to high-purity 4,6-dimethyloctan-1-ol is the catalytic hydrogenation of

unsaturated precursors, such as 4,6-dimethyl-3-octen-1-ol or related dienols. This method

preserves the carbon skeleton while saturating the alkene functionality.

Protocol (Self-Validating System):
Precursor: 4,6-Dimethyl-3-octen-1-ol (or silyl-protected derivative).

Catalyst: 10% Palladium on Carbon (Pd/C).[1]
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Solvent: Ethyl Acetate (EtOAc) or Methanol (MeOH).

Atmosphere: Hydrogen gas (H₂) at 1 atm (balloon) or mild pressure (3-5 bar).

Step-by-Step Methodology:

Dissolution: Dissolve 10 mmol of the unsaturated precursor in 50 mL of anhydrous EtOAc.

Catalyst Addition: Carefully add 10 wt% Pd/C (approx. 100 mg per gram of substrate) under

an inert nitrogen atmosphere to prevent ignition.

Hydrogenation: Purge the vessel with H₂ gas three times. Stir the suspension vigorously

under H₂ atmosphere at room temperature (25°C) for 12–18 hours.

Monitoring: Monitor reaction progress via TLC (SiO₂, Hexane/EtOAc 8:2). The product will

have a slightly lower R_f than the alkene due to loss of conjugation/pi-system.

Work-up: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with

EtOAc.

Isolation: Concentrate the filtrate under reduced pressure. Purify via flash column

chromatography if necessary.

Industrial/Patent Route (Cooling Agents)
In the context of cooling agent synthesis (e.g., US Patent 8377458B2), 4,6-dimethyloctan-1-ol
serves as a core scaffold. It can be derived from the alkylation of smaller chiral pool fragments

or via aldol condensation strategies involving 2-methylbutanal derivatives, followed by

dehydration and hydrogenation.

Unsaturated Precursor
(e.g., 4,6-Dimethyl-3-octen-1-ol)

Pd-Alkene Complex

Adsorption

H2 / Pd/C
EtOAc, 25°C

4,6-Dimethyloctan-1-ol
(Target)

Reduction
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Click to download full resolution via product page

Figure 2: Catalytic hydrogenation pathway for the synthesis of 4,6-dimethyloctan-1-ol.

Applications in Research & Industry
Pharmaceutical Intermediates[5]

Chiral Auxiliaries: The compound's specific methyl branching provides steric bulk that directs

stereoselectivity in subsequent reactions.

Macrocycle Synthesis: Used as a tether or building block in the total synthesis of macrolide

antibiotics and complex natural products (e.g., stereoselective synthesis of polyketide

fragments).

Flavor & Fragrance (F&F)
Odor Profile: Waxy, floral, rose-like, with slight citrus nuances. The 4,6-dimethyl pattern

offers a more substantive and diffusive scent compared to linear octanols.

Cooling Agents: Derivatives, such as 3-methoxy-4,6-dimethyloctan-1-ol, are potent sensory

stimulation agents (cooling compounds) used in cosmetics and oral care products to provide

a "cold" sensation without the medicinal odor of menthol.

Analytical Characterization
To validate the identity of synthesized 4,6-dimethyloctan-1-ol, the following spectroscopic data

should be referenced.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)
δ 3.63 (t, J = 6.5 Hz, 2H): Methylene protons adjacent to the hydroxyl group (-CH₂OH).

Characteristic of primary alcohols.

δ 1.70 – 1.60 (m, 1H): Methine proton at C4/C6.

δ 1.58 – 1.00 (m, methylene envelope): Backbone methylene protons.

δ 0.90 – 0.85 (d, 6H): Methyl groups at C4 and C6 positions.
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δ 0.88 (t, 3H): Terminal methyl group (C8).

Note: If synthesized via silyl protection, ensure complete removal of TBDMS signals (δ

0.90 s, δ 0.05 s) before final characterization.

Mass Spectrometry (MS)
Ionization: ESI or EI.

Molecular Ion: [M+H]⁺ calc.[1] for C₁₀H₂₃O = 159.17; often observed as [M+Na]⁺ = 181.16.

Fragmentation (EI): Loss of water [M-18] is common for aliphatic alcohols.

Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT SE 3 H335
May cause respiratory

irritation.

Handling Protocol:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation to

the corresponding aldehyde/acid.

Spill: Absorb with inert material (sand/vermiculite) and dispose of as organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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